1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine

Specification

• CAS No.: 43213-61-2
• Molecular Formula: C11H11NO
• Molecular Weight: 173.215
• IUPAC Name: 1,2,3,4-tetrahydro-[1]benzofuro[3,2-c]pyridine
• Standard InChI: InChI=1S/C11H11NO/c1-2-4-10-8(3-1)9-7-12-6-5-11(9)13-10/h1-4,12H,5-7H2
• Standard InChI Key: OGOWMVYFFWEWQT-UHFFFAOYSA-N
• SMILES: C1CNCC2=C1OC3=CC=CC=C23

Introduction

Chemical Structure and Physicochemical Properties

The molecular formula of 1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine is C₁₁H₁₁NO, with a molecular weight of 173.21 g/mol. Its IUPAC name is 1,2,3,4-tetrahydro-benzofuro[3,2-c]pyridine, and its structure consists of a benzofuran ring fused to a partially hydrogenated pyridine moiety (Fig. 1). The compound’s planar aromatic system and nitrogen-oxygen heteroatoms enable diverse non-covalent interactions with biological targets.

Key Physicochemical Data

Property	Value
SMILES	C1CNCC2=C1OC3=CC=CC=C23
InChI	InChI=1S/C11H11NO/c1-2-4-10-8(3-1)9-7-12-6-5-11(9)13-10/h1-4,12H,5-7H2
LogP	2.08
Topological Polar Surface Area	25.17 Ų
Hazard Statements	H302, H315, H319, H335

The compound exhibits moderate lipophilicity (LogP = 2.08), suggesting favorable membrane permeability, while its polar surface area (25.17 Ų) aligns with CNS drug-likeness criteria.

Synthetic Methodologies

Classical Condensation Approaches

Early syntheses relied on cyclocondensation reactions. For example, O-phenylhydroxylamine reacts with piperidin-4-one or 3-methylpiperidin-4-one under acidic conditions to yield the tetrahydrobenzofuropyridine core. This method, while effective, suffers from moderate yields (40–60%) and requires stringent control of reaction parameters to avoid side products.

Modern Multicomponent Strategies

Recent advances employ scaffold-hopping and multicomponent reactions. A 2024 study demonstrated a 12-step synthesis starting from bromobenzene derivatives, involving:

• Suzuki coupling with fluorobenzeneboronic acid (59% yield).

• Bromination using N-bromosuccinimide (NBS, 94% yield).

• Mannich reactions to form tricyclic intermediates (24–58% yield).

This route achieved gram-scale production of derivatives with substituted pyridinyl and acrylamide groups, critical for kinase inhibition.

Pharmacological Applications

Alpha-2 Adrenergic Receptor Antagonism

1,2,3,4-Tetrahydrobenzofuro[3,2-c]pyridine derivatives exhibit nanomolar affinity for alpha-2 adrenergic receptors (α₂-ARs). For instance, 8-chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine showed a Kᵢ of 1.2 nM for α₂-ARs, with >100-fold selectivity over α₁-ARs. This antagonism potentiates norepinephrine release, making it a candidate for treatment-resistant depression and attention deficit hyperactivity disorder (ADHD).

Histone Deacetylase (HDAC) Inhibition

Scaffold modification led to 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine analogs with HDAC inhibitory activity. Compound 12k (IC₅₀ = 30 nM against HDAC1) induced apoptosis and autophagy in hepatocellular carcinoma (HCC) models via histone H3 and α-tubulin acetylation. In vivo, 12k suppressed Bel-7402 xenograft growth by 76% at 20 mg/kg (oral, QOD).

p21-Activated Kinase 4 (PAK4) Inhibition

A 2024 study identified tetrahydrobenzofuropyridine derivatives as PAK4 inhibitors (IC₅₀ = 2–50 nM), disrupting oncogenic signaling in breast and pancreatic cancers. Structural optimization focused on:

• Hydrophobic substituents at C-6 enhancing kinase selectivity.

• Acrylamide warheads enabling covalent PAK4 binding.

Structure-Activity Relationships (SAR)

Substitution at C-8

• Chloro (e.g., 8-Cl): Enhances α₂-AR affinity (ΔKᵢ = −0.8 log units vs. H).

• Methyl: Improves metabolic stability (t₁/₂ > 4 h in human hepatocytes).

Linker Modifications

• Ethylene linkers: Optimal for HDAC inhibition (e.g., 12k vs. 12a: ΔIC₅₀ = 15-fold).

• Rigid acrylamides: Critical for PAK4 inhibition (e.g., 39 IC₅₀ = 2 nM).

Zinc-Binding Groups (ZBGs)

• Hydroxamates: Superior HDAC inhibition (e.g., 12k vs. carboxylates: ΔIC₅₀ = 50-fold).

• Thiols: Mitigate hepatotoxicity but reduce potency.